1,3-Dimethylimidazolium
Cat. No. B1194174
M. Wt: 97.14 g/mol
InChI Key: HVVRUQBMAZRKPJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Name
Identifiers
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REACTION_SMILES
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[B-:1]([F:2])([F:3])([F:4])[F:5].[CH3:10][n:11]1[cH:12][n:13][cH:14][cH:15]1.[CH3:6][O+:7]([CH3:8])[CH3:9].[Cl:16][CH2:17][CH2:18][Cl:19]>>[B-:1]([F:2])([F:3])([F:4])[F:5].[CH3:6][n:13]1[cH:12][n+:11]([CH3:10])[cH:15][cH:14]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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F[B-](F)(F)F
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|
Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
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Cn1ccnc1
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Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
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C[O+](C)C
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|
Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
|
ClCCCl
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Outcomes
Product
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Name
|
|
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Type
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product
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Smiles
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F[B-](F)(F)F
|
|
Name
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|
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Type
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product
|
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Smiles
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Cn1cc[n+](C)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
